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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496 Get Quote

A Comparative Analysis of 2-Hydroxy-4-methylbenzaldehyde and Its Positional Isomers for

Researchers and Drug Development Professionals

This guide provides a detailed comparative study of 2-Hydroxy-4-methylbenzaldehyde and

its key positional isomers: 2-Hydroxy-3-methylbenzaldehyde, 2-Hydroxy-5-

methylbenzaldehyde, 3-Hydroxy-4-methylbenzaldehyde, and 4-Hydroxy-3-

methylbenzaldehyde. The comparison focuses on their physicochemical properties, synthesis

methodologies, and biological activities to assist researchers, scientists, and drug development

professionals in their work.

Physicochemical Properties
The positioning of the hydroxyl and methyl groups on the benzaldehyde ring significantly

influences the physicochemical properties of these isomers. These differences can affect their

reactivity, solubility, and interaction with biological targets. A summary of their key properties is

presented below.
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Property

2-Hydroxy-
4-
methylbenz
aldehyde

2-Hydroxy-
3-
methylbenz
aldehyde

2-Hydroxy-
5-
methylbenz
aldehyde

3-Hydroxy-
4-
methylbenz
aldehyde

4-Hydroxy-
3-
methylbenz
aldehyde

CAS Number
698-27-1[1]

[2]
824-42-0[3]

613-84-3[4]

[5]

57295-30-

4[6][7]

15174-69-

3[8][9]

Molecular

Formula
C₈H₈O₂[1][2]

C₈H₈O₂[10]

[11]
C₈H₈O₂[4][5]

C₈H₈O₂[12]

[13]
C₈H₈O₂[8][9]

Molar Mass
136.15 g/mol

[1][2]

136.15 g/mol

[11]

136.15 g/mol

[4][5]

136.15 g/mol

[13]

136.15 g/mol

[8]

Appearance

Colorless to

light straw

crystals[14]

Clear pale

yellow to

orange

liquid[10]

Solid[4]

Off-white to

yellow

solid[6]

Tan to brown

crystalline

powder[15]

Melting Point

(°C)
58-61[16] 17[3][10] 55[4] 73-74[6] 118-120[8]

Boiling Point

(°C)

219.5 - 223

@ 760

mmHg[1][14]

204 @ 730

mmHg[3][10]
217.5[4]

252.4 ±

20.0[6]

250 - 252 @

760

mmHg[15]

Density

(g/mL)

1.175 @

25°C[1]

1.123 @

25°C[3][10]

Not readily

available

1.175 ± 0.06

(Predicted)[6]

1.115

(estimate)[8]

Solubility

Insoluble in

water; soluble

in organic

solvents and

oils[14][16]

Insoluble in

water; soluble

in alcohol and

ether[10]

Not readily

available

Not readily

available

Not readily

available

Synthesis and Reactivity
The synthesis of these isomers often involves the formylation of the corresponding substituted

phenols. The specific reaction conditions and starting materials determine the final product.
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Starting Material: Cresol Isomers Formylation Reactions Hydroxy Methylbenzaldehyde Isomers

m-Cresol Ortho-formylationSnCl4, (n-Bu)3N, Paraformaldehyde

o-Cresol

Reimer-Tiemann
CHCl3, base

Duff_ReactionHexamethylenetetramine

4_Hydroxy_3_methylbenzaldehyde

2_Hydroxy_3_methylbenzaldehyde

2_Hydroxy_4_methylbenzaldehyde

Click to download full resolution via product page

Caption: Synthetic routes to hydroxy methylbenzaldehyde isomers.

Experimental Protocol: Synthesis of 2-Hydroxy-4-
methylbenzaldehyde[20]
A common method for the synthesis of 2-Hydroxy-4-methylbenzaldehyde is the ortho-

formylation of m-cresol.

Materials:

m-Cresol

Toluene

Tin (IV) chloride (SnCl₄)

Tri-n-butylamine

Paraformaldehyde

Hydrochloric acid (2N)
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Ether

Brine

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve m-cresol in toluene in a reaction vessel under a nitrogen atmosphere.

Add tin (IV) chloride and tri-n-butylamine to the solution and stir at room temperature for 20

minutes.

Add paraformaldehyde to the mixture.

Heat the solution to 100°C for 8 hours.

After cooling to room temperature, add the reaction mixture to water acidified to pH 2 with

hydrochloric acid.

Extract the aqueous layer with ether.

Wash the combined organic extracts with brine, dry over magnesium sulfate, and evaporate

the solvent to yield the product.

Biological Activities
Phenolic aldehydes are known for a range of biological activities, including antioxidant,

antimicrobial, and anti-inflammatory properties.[17] The specific activities of these isomers can

vary based on the positions of the functional groups, which influence their ability to donate a

hydrogen atom (for antioxidant activity) or interact with biological macromolecules.

2-Hydroxy-4-methylbenzaldehyde: This compound is a precursor for various organic

compounds and has shown luminescence properties, suggesting potential applications in

chemiluminescent labeling and detection.[2]

2-Hydroxy-3-methylbenzaldehyde: It has been identified as a potential antitumor and

antiproliferative agent.[3] It has also been shown to inhibit locomotor activity in rats, possibly
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by affecting dopamine synthesis.[18]

2-Hydroxy-5-methylbenzaldehyde: This isomer is biologically active and has been shown to

bind to human serum albumin.[4] It is also a component in the synthesis of compounds with

antimicrobial and DNA cleavage activities.[19]

3-Hydroxy-4-methylbenzaldehyde: While specific biological activities are not extensively

detailed in the search results, its structural similarity to other isomers suggests it may

possess antioxidant and antimicrobial properties.

4-Hydroxy-3-methylbenzaldehyde: This isomer is used in the synthesis of coumarin

derivatives that have been investigated for antimicrobial activity.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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